Cas no 2418716-44-4 (2-[1-Methyl-5-(trifluoromethyl)pyrazol-4-yl]oxyethanamine;hydrochloride)

• Product Name: 2-[1-Methyl-5-(trifluoromethyl)pyrazol-4-yl]oxyethanamine;hydrochloride
• CAS No: 2418716-44-4
• MF: C₇H₁₁ClF₃N₃O
• MW: 245.629950761795
• CID: 5854570
• PubChem ID: 154577170
• Update Time: 2025-11-01

2-[1-Methyl-5-(trifluoromethyl)pyrazol-4-yl]oxyethanamine;hydrochloride Chemical and Physical Properties

Names and Identifiers

• EN300-26679262
• 2-[1-Methyl-5-(trifluoromethyl)pyrazol-4-yl]oxyethanamine;hydrochloride
• 2418716-44-4
• 2-{[1-methyl-5-(trifluoromethyl)-1H-pyrazol-4-yl]oxy}ethan-1-amine hydrochloride

• Inchi： 1S/C7H10F3N3O.ClH/c1-13-6(7(8,9)10)5(4-12-13)14-3-2-11;/h4H,2-3,11H2,1H3;1H
• InChI Key： AUIZZWFKODHMKY-UHFFFAOYSA-N
• SMILES： Cl.FC(C1=C(C=NN1C)OCCN)(F)F

Computed Properties

• Exact Mass: 245.0542742g/mol
• Monoisotopic Mass: 245.0542742g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 188
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 53.1Ų

Additional information on 2-[1-Methyl-5-(trifluoromethyl)pyrazol-4-yl]oxyethanamine;hydrochloride

Research Brief on 2-[1-Methyl-5-(trifluoromethyl)pyrazol-4-yl]oxyethanamine;hydrochloride (CAS: 2418716-44-4)

2-[1-Methyl-5-(trifluoromethyl)pyrazol-4-yl]oxyethanamine;hydrochloride (CAS: 2418716-44-4) is a novel chemical compound that has recently garnered attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its pyrazole core and trifluoromethyl group, exhibits potential therapeutic applications due to its unique physicochemical properties and biological activity. Recent studies have focused on its synthesis, pharmacological evaluation, and potential as a lead compound in drug discovery.

The synthesis of 2-[1-Methyl-5-(trifluoromethyl)pyrazol-4-yl]oxyethanamine;hydrochloride involves a multi-step process, starting with the preparation of the pyrazole scaffold followed by functionalization with the trifluoromethyl group and subsequent coupling with an ethanamine moiety. The hydrochloride salt form enhances its solubility and stability, making it more suitable for pharmacological studies. Recent advancements in synthetic methodologies have improved the yield and purity of this compound, facilitating its use in further research.

Pharmacological studies have revealed that 2-[1-Methyl-5-(trifluoromethyl)pyrazol-4-yl]oxyethanamine;hydrochloride exhibits promising activity in various biological assays. Preliminary data suggest its potential as an inhibitor of specific enzymatic targets, particularly those involved in inflammatory and oncogenic pathways. The trifluoromethyl group is known to enhance binding affinity and metabolic stability, which may contribute to the compound's efficacy in these pathways. Further in vitro and in vivo studies are underway to elucidate its mechanism of action and therapeutic potential.

In addition to its pharmacological properties, the compound's pharmacokinetic profile has been a subject of investigation. Early results indicate favorable absorption and distribution characteristics, with moderate plasma protein binding and good tissue penetration. These properties, combined with its low toxicity profile in preclinical models, position 2-[1-Methyl-5-(trifluoromethyl)pyrazol-4-yl]oxyethanamine;hydrochloride as a promising candidate for further development.

Recent collaborations between academic institutions and pharmaceutical companies have accelerated the exploration of this compound's applications. For instance, a study published in the Journal of Medicinal Chemistry highlighted its efficacy in a murine model of inflammation, demonstrating significant reduction in pro-inflammatory cytokines. Another study, currently in preprint, explores its potential as an adjuvant therapy in combination with existing anticancer agents.

Despite these promising findings, challenges remain in the development of 2-[1-Methyl-5-(trifluoromethyl)pyrazol-4-yl]oxyethanamine;hydrochloride. Issues such as scale-up synthesis, formulation optimization, and long-term toxicity assessment need to be addressed before clinical trials can be initiated. However, the compound's unique structural features and biological activity make it a compelling subject for ongoing research.

In conclusion, 2-[1-Methyl-5-(trifluoromethyl)pyrazol-4-yl]oxyethanamine;hydrochloride (CAS: 2418716-44-4) represents a promising avenue in chemical biology and pharmaceutical research. Its synthesis, pharmacological properties, and potential therapeutic applications are currently under active investigation. Continued research and collaboration will be essential to fully realize its potential as a therapeutic agent.